Cas no 56266-85-4 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(2,4,5-trichlorophenoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(2,4,5-trichlorophenoxy)-
• CAS No: 56266-85-4
• MF: C₁₄H₂Cl₆N₂O
• MW: 426.896477222443
• CID: 349377
• PubChem ID: 71444772
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(2,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(2,4,5-trichlorophenoxy)-
• 3,4,6-trichloro-5-(2,4,5-trichlorophenoxy)benzene-1,2-dicarbonitrile
• DTXSID30853526
• 56266-85-4

• Inchi： 1S/C14H2Cl6N2O/c15-7-1-9(17)10(2-8(7)16)23-14-12(19)6(4-22)5(3-21)11(18)13(14)20/h1-2H
• InChI Key： WYQLIXUUKRVGSG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C#N)C(=C(C=1OC1C=C(C(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 423.83016
• Monoisotopic Mass: 423.829829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81